Cas no 6958-66-3 (1-Piperazineethanol, a-[[[2-(diethylamino)ethyl]amino]methyl]-4-methyl-)

• Product Name: 1-Piperazineethanol, a-[[[2-(diethylamino)ethyl]amino]methyl]-4-methyl-
• CAS No: 6958-66-3
• MF: C₁₄H₃₂N₄O
• MW: 272.430083274841
• CID: 506304
• PubChem ID: 248200
• Update Time: 2025-04-19

1-Piperazineethanol, a-[[[2-(diethylamino)ethyl]amino]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, a-[[[2-(diethylamino)ethyl]amino]methyl]-4-methyl-
• 1-[2-(diethylamino)ethylamino]-3-(4-methylpiperazin-1-yl)propan-2-ol
• 1-((2-(Diethylamino)ethyl)amino)-3-(4-methyl-1-piperazinyl)-2-propanol
• 1-(2-diethylaminoethylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol
• AC1L6LVB
• AC1Q77GX
• AG-G-71064
• AR-1A9633
• CTK5D0526
• KST-1B8983
• NSC64868
• NSC 64868
• NSC-64868
• 1-[2-(diethylamino)ethylamino]-3-(4-methyl-1-piperazinyl)-2-propanol
• 6958-66-3
• A842285

• Inchi： 1S/C14H32N4O/c1-4-17(5-2)7-6-15-12-14(19)13-18-10-8-16(3)9-11-18/h14-15,19H,4-13H2,1-3H3
• InChI Key： MHUYECSJKBBHKZ-UHFFFAOYSA-N
• SMILES： OC(CNCCN(CC)CC)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 272.25786
• Monoisotopic Mass: 272.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 0.988
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.498
• PSA: 41.98
• LogP: -0.20720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines